Cas no 941910-48-1 (2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 941910-48-1
• MF: C₂₄H₂₄N₂O₂
• MW: 372.459566116333
• CID: 6147295
• PubChem ID: 16812710
• Update Time: 2025-05-20

2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• AKOS024644989
• 941910-48-1
• 2-naphthalen-1-yl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)acetamide
• F2384-0094

• Inchi： 1S/C24H24N2O2/c1-2-14-26-22-12-11-20(15-19(22)10-13-24(26)28)25-23(27)16-18-8-5-7-17-6-3-4-9-21(17)18/h3-9,11-12,15H,2,10,13-14,16H2,1H3,(H,25,27)
• InChI Key： SBKSEVAMAQRQHZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCC)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 372.183778013g/mol
• Monoisotopic Mass: 372.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-(naphthalen-1-yl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

2-(Naphthalen-1-yl)-N-(2-Oxo-1-propyl-1,2,3,4-Tetrahydroquinolin-6-yl)Acetamide: A Comprehensive Overview

2-(Naphthalen-1-yl)-N-(2-Oxo-1-propyl-1,2,3,4-Tetrahydroquinolin-6-yl)Acetamide, commonly referred to by its CAS number CAS No. 941910-48-1, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique molecular structure, which combines a naphthalene moiety with a tetrahydroquinoline derivative. The integration of these structural elements imparts distinctive chemical and physical properties to the compound.

The molecular structure of this compound is particularly intriguing due to the presence of the naphthalene group (naphthalen-1-yl) and the tetrahydroquinoline ring system (1,2,3,4-tetrahydroquinolin). The naphthalene group contributes aromatic stability and potential for conjugation, while the tetrahydroquinoline system introduces a degree of saturation and functional diversity. The acetamide functional group further enhances the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including neurodegenerative disorders and cancer. The compound's ability to interact with specific biological targets has been a focal point of investigation. For instance, its interaction with enzymes involved in cellular signaling pathways has shown promise in modulating disease progression.

In addition to its pharmacological applications, this compound has also been studied for its material science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths has been particularly advantageous in these applications.

The synthesis of this compound involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the naphthalene derivative, followed by coupling reactions to introduce the tetrahydroquinoline moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. These methods include the use of catalytic cross-coupling reactions and microwave-assisted synthesis techniques.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Studies have been conducted to assess its impact on aquatic ecosystems and human health. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully understand its environmental fate.

In conclusion, 2-(Naphthalen-1-yl)-N-(2-Oxo-1-propyl-1,2,3,4-Tetrahydroquinolin-6-yl)Acetamide (CAS No. 941910-48-1) is a versatile compound with a wide range of potential applications. Its unique molecular structure provides a foundation for exploring novel chemical interactions and functionalities. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.